Cas no 1097-57-0 (1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester)
1097-57-0 structure
Product Name:1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
CAS No:1097-57-0
MF:C18H16N2O4
MW:324.330644607544
CID:152786
PubChem ID:14188
Update Time:2025-04-19
1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
- ethyl 2,5-dioxo-4,4-diphenylimidazolidine-1-carboxylate
- N-Carboethoxyphenytoin
- P-6127
- 3-Ethoxycarbonyl-5,5-diphenylhydantoin
- 2,5-Dioxo-4,4-diphenyl-1-imidazolidinecarboxylic acid ethyl ester
- DTXSID90149018
- 5-24-08-00381 (Beilstein Handbook Reference)
- P 6127
- BRN 0762005
- 3-carbethoxy-5,5-diphenylhydantoin
- WAOIWRAOVPQJKC-UHFFFAOYSA-N
- 1097-57-0
- 3-Ethoxycarbonyl-5,5-diphenyl hydantoin
- SCHEMBL11432635
- 1-IMIDAZOLIDINECARBOXYLIC ACID, 2,5-DIOXO-4,4-DIPHENYL-, ETHYL ESTER
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- Inchi: 1S/C18H16N2O4/c1-2-24-17(23)20-15(21)18(19-16(20)22,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,22)
- InChI Key: WAOIWRAOVPQJKC-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1C(=O)OCC)=O
Computed Properties
- Exact Mass: 324.11108
- Monoisotopic Mass: 324.111007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7
- XLogP3: 2.9
Experimental Properties
- Density: 1.298
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.599
- PSA: 75.71
- LogP: 2.21640
1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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